Cas no 2166970-45-0 (5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole)

• Product Name: 5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole
• CAS No: 2166970-45-0
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 6560218
• PubChem ID: 137964060
• Update Time: 2025-05-25

5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole
• 5-[(azetidin-3-ylidene)methyl]-1-methyl-1H-pyrazole
• 2166970-45-0
• EN300-1268304

• Inchi： 1S/C8H11N3/c1-11-8(2-3-10-11)4-7-5-9-6-7/h2-4,9H,5-6H2,1H3
• InChI Key： NSUMXIYJRASEJD-UHFFFAOYSA-N
• SMILES： N1C/C(=C/C2=CC=NN2C)/C1

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole

Comprehensive Overview of 5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole (CAS No. 2166970-45-0)

The compound 5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole (CAS No. 2166970-45-0) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and drug discovery. This heterocyclic compound combines an azetidine ring with a pyrazole moiety, creating a versatile scaffold that is of interest to researchers exploring novel bioactive molecules. The presence of both nitrogen-containing rings in this structure makes it a promising candidate for further investigation in the development of new therapeutic agents.

One of the most intriguing aspects of 5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole is its potential role in addressing current challenges in drug development. With the pharmaceutical industry increasingly focused on targeted therapies and precision medicine, compounds like this that offer specific binding capabilities are becoming more valuable. The azetidine-pyrazole hybrid structure may provide unique interactions with biological targets, potentially leading to improved selectivity and reduced off-target effects compared to traditional drug candidates.

The synthesis and characterization of 2166970-45-0 represent important milestones in heterocyclic chemistry. Researchers are particularly interested in the compound's stereoelectronic properties, which influence its reactivity and potential biological activity. The azetidinylidene moiety introduces interesting conformational constraints that could be exploited in drug design, while the methylpyrazole component offers additional sites for structural modification and optimization.

In the context of current research trends, 5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole aligns well with the growing interest in small molecule modulators of protein-protein interactions. Many recent studies have focused on how such compounds can disrupt or stabilize these interactions, offering new approaches to treating complex diseases. The unique spatial arrangement of this molecule may make it particularly suitable for targeting challenging biological interfaces that have proven difficult to address with conventional drug scaffolds.

From a synthetic chemistry perspective, the preparation of CAS 2166970-45-0 presents interesting challenges and opportunities. Modern synthetic methodologies such as click chemistry and metal-catalyzed coupling reactions may be applicable to its synthesis and further derivatization. The compound's structure suggests potential for creating diverse libraries of analogs through various structure-activity relationship studies, which could lead to the discovery of compounds with enhanced pharmacological properties.

The physicochemical properties of 5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole are also noteworthy from a drug development standpoint. Parameters such as lipophilicity, polar surface area, and hydrogen bonding capacity all contribute to its potential as a drug candidate. These characteristics influence important pharmacokinetic properties including absorption, distribution, metabolism, and excretion - key considerations in the development of any new therapeutic agent.

Recent advances in computational chemistry and molecular modeling have opened new possibilities for studying compounds like 2166970-45-0. Virtual screening techniques and in silico prediction tools allow researchers to evaluate potential biological targets and optimize the molecule's structure before committing to labor-intensive synthetic and biological testing. This approach aligns with current trends toward more efficient and cost-effective drug discovery processes.

The potential applications of 5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole extend beyond traditional pharmaceutical development. There is growing interest in such compounds for use in chemical biology studies, where they can serve as probes to investigate biological systems and pathways. Additionally, their unique structural features may find applications in materials science, particularly in the development of novel functional materials with specific electronic or optical properties.

Quality control and analytical characterization of CAS 2166970-45-0 are critical aspects of its research and potential development. Modern analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are essential for ensuring compound purity and verifying structural identity. These analytical methods also play a crucial role in stability studies and the development of appropriate formulation strategies.

As research into 5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole continues, it will be important to investigate its metabolic stability and potential for drug-drug interactions. These factors significantly influence a compound's viability as a drug candidate and can guide further structural modifications to improve its pharmacological profile. Current trends in drug metabolism research emphasize the importance of early assessment of these properties in the drug discovery process.

The intellectual property landscape surrounding 2166970-45-0 and related compounds is another area of interest. As with any promising chemical entity, patent protection and freedom-to-operate analyses are essential considerations for organizations looking to develop this compound or its derivatives. The unique structural features of this molecule may offer opportunities for novel patent claims in the pharmaceutical and chemical sectors.

Looking to the future, 5-(azetidin-3-ylidene)methyl-1-methyl-1H-pyrazole represents an exciting example of how innovative chemical structures can address current challenges in drug discovery and development. Its continued study may contribute to advances in multiple therapeutic areas and serve as a valuable tool for understanding fundamental biological processes. As research progresses, this compound may emerge as a key player in the next generation of biologically active molecules.